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Compound of Interest

Compound Name: AGN 193109-d7

Cat. No.: B565249

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential logistical and safety information for
the disposal of AGN 193109-d7, a deuterated retinoid analog.

AGN 193109-d7 is the deuterium-labeled version of AGN 193109, a potent antagonist of
retinoic acid receptors (RARSs).[1] As with any laboratory chemical, it is crucial to handle and
dispose of this compound in a manner that minimizes risk to personnel and the environment.
While a specific Safety Data Sheet (SDS) with detailed disposal procedures for AGN 193109-
d7 is not publicly available, general best practices for the disposal of research-grade chemical
waste should be strictly followed.

General Disposal and Handling Precautions

This material should be considered hazardous until comprehensive safety information becomes
available.[2] All personnel must review the complete Safety Data Sheet, which should be
requested from the supplier, before handling the compound.[2] Standard laboratory precautions
should be taken, including avoiding ingestion, inhalation, and contact with eyes, skin, or
clothing.[2] It is recommended to wash thoroughly after handling.[2]

For disposal, it is imperative to adhere to local, state, and federal regulations. The general
guidance for laboratory chemical waste is to "Dispose of contents/container to an approved
waste disposal plant”.[3] Users should contact a licensed professional waste disposal service
to ensure proper and compliant disposal.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b565249?utm_src=pdf-interest
https://www.benchchem.com/product/b565249?utm_src=pdf-body
https://www.benchchem.com/product/b565249?utm_src=pdf-body
https://www.medchemexpress.com/agn-193109-d7.html
https://www.benchchem.com/product/b565249?utm_src=pdf-body
https://www.benchchem.com/product/b565249?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/23975.pdf
https://cdn.caymanchem.com/cdn/insert/23975.pdf
https://cdn.caymanchem.com/cdn/insert/23975.pdf
https://cdn.caymanchem.com/cdn/insert/23975.pdf
https://cdn.stemcell.com/media/files/pis/10000014800-SDS_1_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Chemical and Physical Properties

The following table summarizes the available data for the non-deuterated form, AGN 193109,

which can serve as a reference.

Property

Data

Reference

Chemical Name

4-[2-[5,6-dihydro-5,5-dimethyl-
8-(4- methylphenyl)-2-
naphthalenyl]ethynyl]- benzoic

acid

Cayman Chemical

Synonym

CD3106

[2]

Molecular Formula

C28H2302 - Na (for sodium

salt)

[2]

Formula Weight

414.5 g/mol (for sodium salt)

[2]

Purity >98% [2]
Form Solid [2]
Storage -20°C [2]
Stability >4 years (at -20°C) [2]
Solubility Slightly soluble in DMSO and 2]

methanol

Receptor Binding Affinity (Kd)

2 nM (RARQ), 2 nM (RARB), 3
nM (RARYy)

[1]14]

Experimental Protocols

Detailed experimental protocols for the disposal of AGN 193109-d7 are not available in the

provided search results. The standard procedure would involve treating it as hazardous

chemical waste and following institutional and local guidelines.

Disposal Workflow
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The following diagram outlines a logical workflow for the proper disposal of a research chemical
like AGN 193109-d7, based on standard laboratory safety practices.

Phase 1: Pre-Disposal Assessment

Obtain & Review
Safety Data Sheet (SDS)

'

Identify Hazards
(Chemical, Physical, Health)

'

Determine Waste Category
(e.g., Hazardous, Non-Hazardous)

Phase 2: Segregation & Containment

Segregate from
Incompatible Waste

Use Designated, Labeled,
and Sealed Waste Container

Phase 3: Documentation & Storage
Log Waste Details
(Name, Quantity, Date)
Store in a Secure,
Designated Waste Area
Phase 4: Final Disposal
Arrange for Pickup by a
Licensed Waste Disposal Service

'

Complete All Necessary
Waste Manifests/Paperwork
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Logical workflow for the proper disposal of research chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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